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Compound of Interest

Compound Name: 4-Bromopyridazine Hydrobromide

Cat. No.: B1146793

Technical Support Center: 4-Bromopyridazine
Hydrobromide

Welcome to the technical support center for 4-Bromopyridazine Hydrobromide. This
resource is designed for researchers, scientists, and drug development professionals to
provide guidance and troubleshoot common issues encountered during its use in chemical
synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the key properties and storage conditions for 4-Bromopyridazine
Hydrobromide?

Al: 4-Bromopyridazine Hydrobromide is a solid, often crystalline, organic compound. Due to
its hydrobromide salt form, it is more stable than the corresponding free base. Key properties
are summarized below.
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Property Value

CAS Number 1220039-64-4
Molecular Formula CaHaBrz2Nz
Molecular Weight 239.90 g/mol
Purity Typically 295%

Store in an inert atmosphere, in a freezer at

Storage
-20°C.[1][2]

Q2: How does the hydrobromide salt affect the reactivity of 4-Bromopyridazine in cross-
coupling reactions?

A2: The hydrobromide salt protonates one of the nitrogen atoms of the pyridazine ring. This
enhances the electron-deficient nature of the ring, which can influence the oxidative addition
step in palladium-catalyzed cross-coupling reactions. Crucially, the hydrobromic acid salt must
be neutralized in situ by the base in the reaction mixture to generate the reactive free base of
4-bromopyridazine. Therefore, it is essential to use at least one extra equivalent of base in your
reaction setup to account for this neutralization.

Q3: What are the common applications of 4-Bromopyridazine Hydrobromide in drug
discovery?

A3: 4-Bromopyridazine Hydrobromide serves as a versatile building block in medicinal
chemistry. The pyridazine scaffold is present in numerous bioactive molecules and marketed
drugs.[3][4] It is particularly valuable in the synthesis of kinase inhibitors, where the pyridazine
core can act as a hinge-binding motif.[5] Its unique electronic properties and ability to
participate in various cross-coupling reactions allow for the construction of diverse molecular
libraries for screening against various biological targets.[4]

Troubleshooting Guides for Failed Reactions
Suzuki-Miyaura Coupling

Problem: Low or no yield of the desired coupled product.
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This is a common issue that can arise from several factors. Below is a troubleshooting guide to
address potential causes.

Troubleshooting Workflow: Suzuki-Miyaura Coupling
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Failed Buchwald-Hartwig Amination

No
Yes Use a strong, non-nucleophilic base like NaOtBu, KOtBu, or LHMDS.
\
No
Yes Select a ligand based on the amine class (e.g., XPhos for primary amines, RuPhos for secondary amines).
\ 4
No
Yes Screen solvents (e.g., Toluene, Dioxane) and reaction temperature.

A4

Successful Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

